Cas no 1708517-52-5 (tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate)
1708517-52-5 structure
Product Name:tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate
CAS No:1708517-52-5
MF:C10H15N3O4
MW:241.243802309036
CID:4671158
Update Time:2023-08-14
tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate
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- Inchi: 1S/C10H15N3O4/c1-10(2,3)17-9(14)4-5-12-7-8(6-11-12)13(15)16/h6-7H,4-5H2,1-3H3
- InChI Key: LYKODKCNYJXLQX-UHFFFAOYSA-N
- SMILES: O(C(CCN1C=C(C=N1)[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 241.10625597 g/mol
- Monoisotopic Mass: 241.10625597 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 241.24
- XLogP3: 0.8
- Topological Polar Surface Area: 89.9
tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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